Cas no 1935607-93-4 (Piperidine, 5-(1-azetidinyl)-2-methyl-)
Piperidine, 5-(1-azetidinyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 5-(1-azetidinyl)-2-methyl-
-
- Inchi: 1S/C9H18N2/c1-8-3-4-9(7-10-8)11-5-2-6-11/h8-10H,2-7H2,1H3
- InChI Key: RGCRABWQANUWHT-UHFFFAOYSA-N
- SMILES: N1CC(N2CCC2)CCC1C
Piperidine, 5-(1-azetidinyl)-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-697939-0.05g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 0.05g |
$1224.0 | 2023-03-10 | ||
| Enamine | EN300-697939-0.1g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 0.1g |
$1283.0 | 2023-03-10 | ||
| Enamine | EN300-697939-0.25g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 0.25g |
$1341.0 | 2023-03-10 | ||
| Enamine | EN300-697939-0.5g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 0.5g |
$1399.0 | 2023-03-10 | ||
| Enamine | EN300-697939-1.0g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-697939-2.5g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 2.5g |
$2856.0 | 2023-03-10 | ||
| Enamine | EN300-697939-5.0g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 5.0g |
$4226.0 | 2023-03-10 | ||
| Enamine | EN300-697939-10.0g |
5-(azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 10.0g |
$6266.0 | 2023-03-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01100391-1g |
5-(Azetidin-1-yl)-2-methylpiperidine |
1935607-93-4 | 95% | 1g |
¥7245.0 | 2023-03-19 |
Piperidine, 5-(1-azetidinyl)-2-methyl- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Piperidine, 5-(1-azetidinyl)-2-methyl-
Introduction to Piperidine, 5-(1-azetidinyl)-2-methyl- (CAS No. 1935607-93-4)
Piperidine, 5-(1-azetidinyl)-2-methyl- (CAS No. 1935607-93-4) is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both piperidine and azetidinyl moieties in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.
The compound's molecular formula can be represented as C₈H₁₃N₃, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The piperidine ring, characterized by a six-membered saturated ring containing one nitrogen atom, contributes to the compound's basicity and reactivity. This feature is particularly valuable in medicinal chemistry, where piperidine derivatives are frequently employed as pharmacophores in the design of drugs targeting neurological and cardiovascular diseases.
On the other hand, the 1-azetidinyl substituent introduces a five-membered saturated ring containing one nitrogen atom, further enhancing the compound's complexity and potential for structural diversity. The 2-methyl group adds another layer of functionalization, allowing for further chemical modifications that can tailor the compound's properties for specific applications.
Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing Piperidine, 5-(1-azetidinyl)-2-methyl-. These innovations have not only improved the availability of the compound but also opened new avenues for its exploration in drug discovery. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups at various positions of the molecule, facilitating the synthesis of more complex derivatives.
In the realm of pharmaceutical research, Piperidine, 5-(1-azetidinyl)-2-methyl- has been investigated for its potential role in developing novel therapeutic agents. Studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The unique combination of structural features makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.
One particularly intriguing area of research involves the use of Piperidine, 5-(1-azetidinyl)-2-methyl- as a precursor for antiviral agents. The basic nature of the piperidine ring allows it to interact with acidic components of viral particles, potentially disrupting their replication cycle. Additionally, the azetidinyl moiety can be modified to incorporate pharmacophores that target specific viral enzymes or receptors.
The compound's potential in oncology is also under investigation. Preclinical studies have demonstrated that certain derivatives of Piperidine, 5-(1-azetidinyl)-2-methyl-, when combined with other therapeutic agents, can exhibit synergistic effects in inhibiting tumor growth. The ability to modify both the piperidine and azetidinyl rings allows researchers to fine-tune the molecule's properties for optimal anti-cancer activity.
Another promising application lies in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of both piperidine and azetidinyl groups provides a framework that can be optimized for enhanced bioavailability and targeted delivery to affected brain regions.
The synthesis and characterization of Piperidine, 5-(1-azetidinyl)-2-methyl-, have been aided by advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow researchers to elucidate the compound's structure with high precision and identify any impurities or degradation products that may arise during synthesis or storage.
Future research directions may explore the use of computational methods to predict the biological activity of Piperidine derivatives before they are synthesized in the laboratory. Machine learning algorithms can analyze large datasets containing known drug structures and their corresponding biological activities, providing insights into which modifications are most likely to enhance efficacy or reduce toxicity.
In conclusion, Piperidine, 5-(1-azetidinyl)-2-methyl- (CAS No. 1935607-93-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting various diseases, including cancer, viral infections, and neurological disorders. Continued advancements in synthetic chemistry and computational biology will further enhance our ability to harness this compound's therapeutic potential.
1935607-93-4 (Piperidine, 5-(1-azetidinyl)-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)